Cas no 1286720-59-9 (2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286720-59-9
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5806181
• PubChem ID: 52904176
• Update Time: 2025-06-28

2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(2-chlorophenyl)-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]acetamide
• F2517-1281
• AKOS024656182
• SR-01000913467
• SR-01000913467-1
• 2-(2-chlorophenyl)-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)acetamide
• 1286720-59-9

• Inchi： 1S/C17H14ClN3O3/c18-14-9-5-4-6-12(14)10-15(22)19-17-21-20-16(24-17)11-23-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,19,21,22)
• InChI Key： XKSWEHBQPXYCRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1=NN=C(COC2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 1286720-59-9) and Its Emerging Applications in Chemical Biology

2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 1286720-59-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological activities. The presence of a chlorophenyl group, an acetamide moiety, and a phenoxymethyl substituent in its molecular framework endows it with distinct chemical and biological properties that make it a promising candidate for further investigation.

The 1,3,4-oxadiazole core is a heterocyclic scaffold that has been extensively studied for its role in medicinal chemistry. Oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif is particularly valued for its ability to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for drug design. In the case of 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide, the additional functional groups enhance its potential by introducing specific interactions with biological systems.

The chlorophenyl group at the 2-position of the oxadiazole ring contributes to the compound's lipophilicity and may facilitate its membrane penetration, which is often crucial for drug efficacy. This group can also participate in π-stacking interactions with biomolecules, which could be exploited for designing more targeted therapies. On the other hand, the acetamide moiety at the nitrogen position introduces a polar functional group that can engage in hydrogen bonding interactions, further modulating the compound's binding affinity and selectivity.

The phenoxymethyl substituent at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule. This group contains an oxygen atom that can form hydrogen bonds and may also influence the electronic properties of the molecule by resonance effects. The phenolic hydroxyl group within this substituent can further enhance solubility and bioavailability, making it an attractive feature for pharmaceutical applications.

The synthesis of 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the chlorophenyl group and the phenoxymethyl substituent. The final step involves acetylation to incorporate the acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications and improve overall synthetic efficiency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide with greater accuracy before conducting experimental validation. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes involved in cancer pathways and inflammatory responses. These computational predictions have guided experimental efforts and helped prioritize compounds for further testing.

In vitro studies have begun to unravel the mechanistic aspects of 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide's biological activity. Initial results suggest that it may inhibit key enzymes implicated in cancer progression by binding to their active sites and disrupting their function. Additionally, its interaction with cellular receptors has been explored, revealing potential applications in modulating inflammatory responses. These findings align with recent research indicating that oxadiazole derivatives exhibit significant promise as therapeutic agents.

The pharmaceutical industry has taken note of these findings and is actively exploring 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide as a lead compound for drug development. Its unique structural features make it a versatile scaffold that can be modified further to enhance its pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize this compound for clinical use.

Future research directions include investigating the compound's pharmacokinetic profile to ensure optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. Additionally, exploring its potential in combination therapies could provide synergistic effects that enhance treatment outcomes. The development of novel delivery systems may also improve its bioavailability and therapeutic efficacy.

The growing interest in heterocyclic compounds like oxadiazoles underscores their importance in modern drug discovery. As our understanding of molecular interactions improves through advanced computational methods and experimental techniques, 2-(2-chlorophenyl)-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 1286720-59-9) represents a significant step forward in developing innovative therapeutics.